Cas no 23062-24-0 (Eurycomalactone)
Eurycomalactone is an active pinelike compound that can be isolated from Eurycoma longifolia Jack Eurycomalactone is a potent NF- κ B inhibitor with an IC50 value of 0.5 μ M. Conclusion: eurycomalactone can inhibit protein synthesis and reduce cyclin D1 protein level Conclusion: eurycomalactone can improve radiosensitivity by arresting cell cycle in G2 / M phase and delaying DNA double strand break repair Eurycomalactone inhibits akt/nf- κ Conclusion: the activation of B signaling pathway can induce apoptosis and enhance chemosensitivity to cisplatin (hy-17394)
Eurycomalactone structure
Product Name:Eurycomalactone
Eurycomalactone Properties
Names and Identifiers
-
- 2,5-Methanonaphth[1,2-d]oxepin-4,6,10(2H)-trione,1,5,5a,7,7a,11,11a,11b-octahydro-1,11-dihydroxy-5a,8,11a,12-tetramethyl-,(1R,2R,5S,5aR,7aS,11S,11aS,11bR,12R)-
- 2,5-Methanonaphth[1,2-d]oxepin-4,6,10(2H)-trione,1,5,5a,7,7a,11,11a,11b-octahydro-1,11-dihydroxy-5a,8,11a,12-tetramethyl-,(1R
- Eurycomalactone
- EURYCOMALACTONE(AS)
- EURYCOMALACTONE(SH)
- 1H-Phenanthro(10,1-bc)furan-4,6,9(2H,5aH,6aH)-trione, 3,3a,10,10a,10b,10c-hexahydro-2,10-dihydroxy-3,7,10a,10c-tetramethyl-
- AC1L9BO4
- C08759
- CHEMBL1081239
- (1R,2R,5S,5aR,7aS,11S,11aS,11bR,12R)-1,5,5a,7,7a,11,11a,11b-Octahydro-1,11-dihydroxy-5a,8,11a,12-tetramethyl-2,5-methanonaphth[1,2-d]oxepin-4,6,10(2H)-trione
- (1S,2R,9S,10S,12R,13R,16R)-9,12-Dihydroxy-2,6,10,16-tetramethyl-14-oxatetracyclo[11.2.1.02,11.05,10]
- 9,12-Dihydroxy-2,6,10,16-tetramethyl-14-oxatetracyclo[11.2.1.02,11.05,10]hexadec-6-ene-3,8,15-trione
- (1S,2R,5S,9S,10S,11R,12R,13R,16R)-9,12-dihydroxy-2,6,10,16-tetramethyl-14-oxatetracyclo[11.2.1.02,11.05,10]hexadec-6-ene-3,8,15-trione
- DTXSID20177627
- MS-25365
- CHEBI:4944
- AKOS040760395
- EURYCOMALACTONE(P)
- 23062-24-0
- Q27106580
- (1S,2R,5S,9S,10S,11R,12R,13R,16R)-9,12-dihydroxy-2,6,10,16-tetramethyl-14-oxatetracyclo(11.2.1.02,11.05,10)hexadec-6-ene-3,8,15-trione
- DTXCID80100118
- G16955
-
- MDL： MFCD09264652
- InChIKey： OGHYZHNTIINXEO-UHFFFAOYSA-N
- Inchi： 1S/C19H24O6/c1-7-5-10(20)16(23)18(3)9(7)6-11(21)19(4)12-8(2)14(25-17(12)24)13(22)15(18)19/h5,8-9,12-16,22-23H,6H2,1-4H3
- SMILES： O1C(C2([H])C([H])(C([H])([H])[H])C1([H])C([H])(C1([H])C3(C([H])([H])[H])C([H])(C(C([H])=C(C([H])([H])[H])C3([H])C([H])([H])C(C12C([H])([H])[H])=O)=O)O[H])O[H])=O
Computed Properties
- Exact Mass: 348.157288g/mol
- Surface Charge: 0
- XLogP3: 0.1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 0
- Monoisotopic Mass: 348.157288g/mol
- Monoisotopic Mass: 348.157288g/mol
- Topological Polar Surface Area: 101Ų
- Heavy Atom Count: 25
- Complexity: 725
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Molecular Weight: 348.4
Experimental Properties
- LogP: 0.64630
- PSA: 100.90000
- Refractive Index: 1.575
- Boiling Point: 588.1°C at 760 mmHg
- Melting Point: 268-270 ºC
- Vapor Pressure: 0.0±3.7 mmHg at 25°C
- Flash Point: 213.1°C
- Solubility: Slightly soluble (1 g/l) (25 º C),
- Color/Form: Cryst.
- Density: 1.328±0.06 g/cm3 (20 ºC 760 Torr),
Eurycomalactone Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00C4W8-1mg |
EURYCOMALACTONE(P) |
23062-24-0 | 98% | 1mg |
$269.00 | 2024-05-24 | |
| A2B Chem LLC | AF65416-1mg |
EURYCOMALACTONE(P) |
23062-24-0 | 98% | 1mg |
$245.00 | 2024-04-20 | |
| Aaron | AR00C54K-5mg |
EURYCOMALACTONE(P) |
23062-24-0 | 90% | 5mg |
$245.00 | ||
| ChemFaces | CFN92129-10mg |
Eurycomalactone |
23062-24-0 | >=98% | 10mg |
$418 | ||
| ChemScence | CS-0032756-1mg |
Eurycomalactone |
23062-24-0 | 1mg |
$210.0 | 2022-04-27 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1796-10mg |
Eurycomalactone |
23062-24-0 | 98% | 10mg |
$230 | 2023-09-20 | |
| ChromaDex Standards | ASB-00005394-005-5mg |
EURYCOMALACTONE |
23062-24-0 | % | 5mg |
$1324.00 | ||
| eNovation Chemicals LLC | Y1252874-1mg |
EURYCOMALACTONE(P) |
23062-24-0 | 93% | 1mg |
$435 | 2024-06-06 | |
| MedChemExpress | HY-N4327-1mg |
Eurycomalactone |
23062-24-0 | 98.99% | 1mg |
￥1800 | 2024-05-24 | |
| S e l l e c k ZHONG GUO | E2022-1mg |
Eurycomalactone |
23062-24-0 | 1mg |
￥3194.1 |
Eurycomalactone Suppliers
NanJingqingYunbiologologyicaltecjnco，LTD
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Eurycomalactone Related Literature
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J. D. Connolly,R. A. Hill Nat. Prod. Rep. 1985 2 1
-
Attapon Sakdamas,Fonthip Makliang,Waraporn Putalun,Thaweesak Juengwatanatrakul,Tripetch Kanchanapoom,Seiichi Sakamoto,Gorawit Yusakul RSC Adv. 2023 13 6317
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Le-Van-Thoi,Nguyen-Ngoc-Suong,Pierre Crabbé J. Chem. Soc. D 1969 821
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5. Index pages
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